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An In-Depth Technical Guide to the Physicochemical Properties of N-Propylformamide

Abstract

N-Propylformamide (CAS No: 6281-94-3) is a secondary amide that presents a unique
combination of polarity, hydrogen bonding capability, and alkyl character. These features make
it a subject of interest as a specialized polar aprotic solvent, a reagent in organic synthesis, and
a structural motif in medicinal chemistry. This guide provides a comprehensive overview of the
core physicochemical properties of N-Propylformamide, offering field-proven insights for
researchers, scientists, and drug development professionals. We delve into its structural and
electronic characteristics, physical and thermal properties, solubility profile, and spectroscopic
signatures. Furthermore, this document outlines self-validating experimental protocols for the
determination of key parameters, ensuring technical accuracy and reproducibility in the
laboratory.

Introduction to N-Propylformamide
Overview and Significance
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N-Propylformamide belongs to the class of N-alkylated amides, positioned between the
simpler N-methylformamide and more complex, sterically hindered amides. Its molecular
structure, featuring a formyl group, a secondary amine, and a propyl chain, imparts a distinct
set of properties. The presence of both a hydrogen bond donor (N-H) and acceptor (C=0)
allows for self-association and interaction with other polar molecules, while the propyl group
provides a degree of lipophilicity. This balance is critical for its applications, influencing its
solvent power, reactivity, and potential role in molecular recognition at a biological interface.
Understanding these fundamental properties is paramount for its effective application in
chemical synthesis, process chemistry, and the rational design of new chemical entities.

Chemical Identity

A precise understanding of a compound begins with its unambiguous identification. The key
identifiers for N-Propylformamide are summarized below.

Identifier Value Source(s)
Chemical Name N-Propylformamide [1112][3]
CAS Number 6281-94-3 [11[2][3][4]
Molecular Formula CaHoNO [1112][3][4]
Molecular Weight 87.12 g/mol [1112113114]
Canonical SMILES CCCNC=0 [3][5]I6]
InChiKey SUUDTPGCUKBECW- BI5]06]

UHFFFAOYSA-N

Molecular Structure

The geometry and electronic distribution of N-Propylformamide are foundational to its physical
and chemical behavior. The amide bond exhibits significant double bond character due to
resonance, resulting in a planar arrangement of the O-C-N-H atoms. This planarity restricts
rotation around the C-N bond.

Caption: Molecular structure of N-Propylformamide.
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Core Physicochemical Properties

The utility of a chemical compound in research and development is largely dictated by its
physical properties. These parameters govern its behavior as a solvent, its suitability for
specific reaction conditions, and its potential pharmacokinetic profile.

Property Value Unit Source(s)
Physical State Liquid - Assumed at STP
Boiling Point 197.2 °C (at 760 mmHg) [4]

Density 0.865 g/cm3 [4]

Flash Point 96.8 °C [4]
Refractive Index 1.399 - [4]

Vapor Pressure 0.383 mmHg (at 25°C) [4]
XLogP3 0.4 - [3]
Topological Polar

Sui:fac(il Area (TPSA) o i3]
Rotatable Bond Count 2 - [1]

Expert Insights: The relatively high boiling point is a direct consequence of intermolecular
hydrogen bonding between the N-H and C=0 groups of adjacent molecules. The Topological
Polar Surface Area (TPSA) of 29.1 Az is a calculated value relevant to drug development,
suggesting the molecule has properties conducive to cell membrane permeability. The octanol-
water partition coefficient (XLogP3) of 0.4 indicates a balanced hydrophilic-lipophilic character.

[113]

Solubility Profile

The ability of N-Propylformamide to dissolve various solutes is a key aspect of its application
as a solvent. Its structure allows it to engage in hydrogen bonding, dipole-dipole interactions,
and van der Waals forces.
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» Agueous Solubility: While specific quantitative data is not readily available in the provided
search results, the presence of the polar formamide group suggests it is likely miscible with
or highly soluble in water.[5]

o Organic Solvents: It is expected to be soluble in a wide range of polar organic solvents such
as alcohols, ketones, and other amides (e.g., DMF). Its solubility in nonpolar solvents like
hexanes would likely be more limited due to the polarity of the formamide group. A
comprehensive understanding of solubility is crucial for applications in synthesis and
purification.[7][8]

Spectroscopic and Analytical Characterization

Spectroscopic data provides an empirical fingerprint for the identification and structural
elucidation of N-Propylformamide.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: One would expect characteristic signals for the propyl chain (a triplet for the
terminal CHs, a sextet for the central CHz, and a triplet for the CH2 adjacent to the
nitrogen). The N-H proton would appear as a broad singlet, and the formyl proton (H-C=0)
would be a distinct singlet further downfield.

o 13C NMR: The spectrum would show four distinct carbon signals: three for the propyl group
and one for the carbonyl carbon, which would be the most deshielded.[3]

« Infrared (IR) Spectroscopy: Key absorptions would confirm the presence of principal
functional groups. Expected peaks include a strong C=0 stretching vibration (around 1650-
1680 cm~1), an N-H stretching vibration (around 3300 cm~1), and C-H stretching vibrations
from the propyl group (around 2800-3000 cm~1).[9]

e Mass Spectrometry: The molecular ion peak (M+) would be observed at an m/z
corresponding to its molecular weight (87.12). Fragmentation patterns would likely involve
cleavage of the propyl chain and the amide bond.[6]

Experimental Protocols for Property Determination

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.chemeo.com/cid/37-249-5/Formamide-N-propyl
https://www.physchemres.org/article_184626_bcbf0ba9d300518b288e6006c0812ea6.pdf
https://www.researchgate.net/publication/279702345_Solubility_of_propylene_and_propane_gases_in_N-methylpyrrolidone_and_dimethylformamide_solvents
https://www.benchchem.com/product/b14739230/docs?utm_src=pdf-body#physicochemical-properties-of-n-propylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Propylformamide
https://www.researchgate.net/publication/312060677_Infrared_laser_spectroscopy_of_the_n-propyl_and_i-propyl_radicals_Stretch-bend_Fermi_coupling_in_the_alkyl_CH_stretch_region
https://pubchemlite.lcsb.uni.lu/e/compound/22686
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14739230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

To ensure scientific integrity, all experimental protocols must be designed as self-validating
systems. This involves rigorous calibration, control of variables, and replication.

Protocol: Determination of Atmospheric Boiling Point

The boiling point is a fundamental property reflecting intermolecular forces. Its accurate
determination is crucial for purification by distillation and for defining safe handling
temperatures.

o Apparatus Setup: Assemble a standard distillation apparatus using a round-bottom flask, a
condenser, a thermometer adapter, and a collection flask. Ensure all glassware is clean and
dry.

e Thermometer Calibration: Causality Check: An uncalibrated thermometer is a primary source
of error. Calibrate the thermometer using a known standard, such as the boiling point of
deionized water (100°C at 1 atm).

» Sample Addition: Place a sample of N-Propylformamide (approx. 1/2 to 2/3 full) and a few
boiling chips into the round-bottom flask. The boiling chips are essential to prevent bumping
and ensure smooth boiling.

o Heating: Gently heat the flask using a heating mantle. The heating rate should be controlled
to achieve a distillation rate of 1-2 drops per second.

o Equilibrium Measurement: Record the temperature when the vapor condensation ring is
stable on the thermometer bulb and the temperature reading is constant. This temperature,
corrected for atmospheric pressure, is the boiling point.

» Validation: The sharpness of the boiling point range provides an indication of purity. A narrow
range (e.g., < 1°C) suggests a pure compound.

Workflow: Experimental Solubility Assessment

The following workflow provides a robust method for quantifying the solubility of N-
Propylformamide in a given solvent.
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Add excess N-Propylformamide
to chosen solvent in a sealed vial.

Equilibrate at constant temperature
(e.g., 25°C) with agitation
for a set period (e.g., 24h).

Allow solution to settle,
ensuring undissolved solid is present.

Carefully extract a known volume
of the clear supernatant.

Quantify the concentration of
N-Propylformamide in the aliquot.
(e.g., via GC, HPLC, or gravimetric analysis).

T >

Click to download full resolution via product page

Caption: Workflow for Experimental Solubility Determination.

Trustworthiness Principle: The key to this protocol's validity is ensuring true equilibrium is

reached (Step 2) and that only the saturated liquid phase is sampled (Step 4). The presence of

undissolved solute (Step 3) is the visual confirmation that the solution is indeed saturated.
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Stability and Safety Considerations

Chemical Stability: Amides are generally stable compounds. However, N-Propylformamide
can undergo hydrolysis to propylamine and formic acid under strong acidic or basic
conditions, particularly at elevated temperatures.

Safe Handling: While specific GHS data for N-Propylformamide is not detailed in the initial
search, related amides can cause skin and eye irritation.[1] Standard laboratory practice
dictates the use of personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat. All handling should be performed in a well-ventilated area or a chemical fume
hood.[10][11]

Applications in Research and Development

The physicochemical properties of N-Propylformamide underpin its utility in various scientific

domains.

Solvent: Its high polarity and hydrogen bonding ability make it a potentially useful solvent for
reactions involving polar reagents or for dissolving certain polymers.[12]

Organic Synthesis: As a secondary amide, it can serve as a precursor for the synthesis of
more complex nitrogen-containing molecules through various reactions at the nitrogen or
carbonyl group.[13][14]

Drug Discovery: In medicinal chemistry, the N-propyl-amide moiety can be a key structural
element in bioactive molecules. Its balance of polarity and lipophilicity can influence a
compound's absorption, distribution, metabolism, and excretion (ADME) properties.

Conclusion

N-Propylformamide is a versatile chemical entity defined by the interplay of its polar amide

core and its nonpolar alkyl chain. Its high boiling point, balanced solubility characteristics, and

specific spectroscopic fingerprint are direct results of its molecular structure. For the

researcher, scientist, or drug development professional, a thorough understanding of these

fundamental physicochemical properties is not merely academic; it is the essential foundation

for innovation, enabling the design of robust synthetic routes, the formulation of effective

solutions, and the development of novel molecular therapies. The experimental and analytical
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frameworks provided herein serve as a reliable guide to harnessing the full potential of this
compound in a scientific setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemeo.com/cid/37-249-5/Formamide-N-propyl
https://www.chemeo.com/cid/37-249-5/Formamide-N-propyl
https://pubchemlite.lcsb.uni.lu/e/compound/22686
https://www.physchemres.org/article_184626_bcbf0ba9d300518b288e6006c0812ea6.pdf
https://www.researchgate.net/publication/279702345_Solubility_of_propylene_and_propane_gases_in_N-methylpyrrolidone_and_dimethylformamide_solvents
https://www.researchgate.net/publication/312060677_Infrared_laser_spectroscopy_of_the_n-propyl_and_i-propyl_radicals_Stretch-bend_Fermi_coupling_in_the_alkyl_CH_stretch_region
https://www.fishersci.es/store/msds?partNumber=11469236&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AAL04503&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/casno6282-00-4.html
https://www.tcichemicals.com/assets/cms-pdfs/128drE.PDF
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00140d
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00140d
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00140d
https://www.benchchem.com/product/b14739230/docs#physicochemical-properties-of-n-propylformamide
https://www.benchchem.com/product/b14739230/docs#physicochemical-properties-of-n-propylformamide
https://www.benchchem.com/product/b14739230/docs#physicochemical-properties-of-n-propylformamide
https://www.benchchem.com/product/b14739230/docs#physicochemical-properties-of-n-propylformamide
https://www.benchchem.com/product/b14739230?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14739230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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